Cas no 174204-82-1 ((2E)-3-[(2-methylpropyl)carbamoyl]prop-2-enoic acid)

• Product Name: (2E)-3-[(2-methylpropyl)carbamoyl]prop-2-enoic acid
• CAS No: 174204-82-1
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.193722486496
• CID: 5717199
• PubChem ID: 5929841

(2E)-3-[(2-methylpropyl)carbamoyl]prop-2-enoic acid Properties

Names and Identifiers

• 174204-82-1
• SMR000324629
• SCHEMBL9350625
• 4-(isobutylamino)-4-oxobut-2-enoic acid
• HMS2609E06
• CHEMBL1898959
• AKOS003864032
• 3-[(2-Methylpropyl)carbamoyl]prop-2-enoic acid
• SCHEMBL15740340
• 4-(isobutylamino)-4-oxobut-2-enoicacid
• (E)-4-(2-methylpropylamino)-4-oxobut-2-enoic acid
• MLS000679997
• F1709-0050
• 189875-66-9
• MLS000737307
• (E)-4-(isobutylamino)-4-oxobut-2-enoic acid
• (2E)-3-[(2-methylpropyl)carbamoyl]prop-2-enoic acid

• MDL： MFCD00175723
• InChIKey： XJSSNSHFQBQNBR-ONEGZZNKSA-N
• Inchi： 1S/C8H13NO3/c1-6(2)5-9-7(10)3-4-8(11)12/h3-4,6H,5H2,1-2H3,(H,9,10)(H,11,12)/b4-3+
• SMILES： O=C(/C=C/C(=O)O)NCC(C)C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids